Cas no 149715-69-5 ((3S)-3-hydroxy-5,5-dimethylhexanoic acid)

(3S)-3-hydroxy-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3-hydroxy-5,5-dimethyl-, (S)-
- (3S)-3-hydroxy-5,5-dimethylhexanoic acid
- EN300-1834851
- CHEMBL1160888
- 149715-69-5
- SCHEMBL607504
-
- Inchi: InChI=1S/C8H16O3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)/t6-/m1/s1
- InChI Key: PHACRADGRHURFF-ZCFIWIBFSA-N
Computed Properties
- Exact Mass: 160.109944368Da
- Monoisotopic Mass: 160.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 1.2
(3S)-3-hydroxy-5,5-dimethylhexanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1834851-1.0g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 1g |
$1658.0 | 2023-06-03 | ||
Enamine | EN300-1834851-1g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 1g |
$1658.0 | 2023-09-19 | ||
Enamine | EN300-1834851-0.5g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 0.5g |
$1591.0 | 2023-09-19 | ||
Enamine | EN300-1834851-0.25g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 0.25g |
$1525.0 | 2023-09-19 | ||
Enamine | EN300-1834851-0.05g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 0.05g |
$1393.0 | 2023-09-19 | ||
Enamine | EN300-1834851-0.1g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 0.1g |
$1459.0 | 2023-09-19 | ||
Enamine | EN300-1834851-10.0g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 10g |
$7128.0 | 2023-06-03 | ||
Enamine | EN300-1834851-5g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 5g |
$4806.0 | 2023-09-19 | ||
Enamine | EN300-1834851-2.5g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 2.5g |
$3249.0 | 2023-09-19 | ||
Enamine | EN300-1834851-5.0g |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid |
149715-69-5 | 5g |
$4806.0 | 2023-06-03 |
(3S)-3-hydroxy-5,5-dimethylhexanoic acid Related Literature
-
Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
Additional information on (3S)-3-hydroxy-5,5-dimethylhexanoic acid
Comprehensive Overview of (3S)-3-hydroxy-5,5-dimethylhexanoic acid (CAS No. 149715-69-5)
The compound (3S)-3-hydroxy-5,5-dimethylhexanoic acid (CAS No. 149715-69-5) is a chiral hydroxy acid with significant applications in pharmaceuticals, cosmetics, and specialty chemicals. Its unique structural features, including the 3S stereocenter and 5,5-dimethylhexanoic acid backbone, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential in drug development, particularly for metabolic disorders and anti-inflammatory therapies.
One of the most searched questions about (3S)-3-hydroxy-5,5-dimethylhexanoic acid is its role in skincare formulations. With the growing demand for anti-aging and moisturizing agents, this compound has gained attention for its ability to enhance skin barrier function and promote collagen synthesis. Its chiral purity (3S configuration) ensures higher bioavailability, making it a preferred choice over racemic mixtures in cosmetic applications.
From a synthetic perspective, CAS No. 149715-69-5 is often discussed in forums related to green chemistry and sustainable synthesis. Recent advancements in biocatalysis have enabled more efficient production of this compound, reducing reliance on traditional chemical methods. This aligns with the global shift toward eco-friendly manufacturing, a topic highly relevant to today's environmentally conscious consumers.
Another trending topic is the use of (3S)-3-hydroxy-5,5-dimethylhexanoic acid in nutraceuticals. Studies suggest its potential as a precursor for omega-3 derivatives, which are widely researched for cardiovascular health. The compound's low toxicity profile and high metabolic stability further support its suitability for dietary supplements, addressing the rising demand for functional foods.
In analytical chemistry, the characterization of 149715-69-5 often involves HPLC and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's polar functional groups require optimized chromatographic conditions, a common challenge discussed in peer-reviewed journals. This highlights the importance of method development in ensuring product consistency.
Looking ahead, the patent landscape for (3S)-3-hydroxy-5,5-dimethylhexanoic acid reveals growing interest in its prodrug derivatives, particularly for targeted drug delivery. Innovations in nanocarrier systems could further expand its therapeutic applications, a hot topic in personalized medicine research. As regulatory agencies emphasize chiral drug approval, the demand for enantiopure compounds like this is expected to rise.
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